Cas no 1260650-80-3 (1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1260650-80-3
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5790564
• PubChem ID: 82282799
• Update Time: 2025-10-25

1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trimethylphenyl)cyclopropane-1-carboxylic acid
• 1260650-80-3
• EN300-1840622
• 1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C13H16O2/c1-8-6-9(2)11(10(3)7-8)13(4-5-13)12(14)15/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key： ITOZKELNEGCMNG-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(C)=CC(C)=CC=2C)CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1260650-80-3)

1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1260650-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane-carboxylic acid backbone and trimethylphenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in 1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid is driven by its potential applications in medicinal chemistry and material science. Researchers are exploring its utility in designing novel anti-inflammatory agents and antimicrobial compounds, aligning with the global demand for innovative therapeutics. The compound's steric hindrance and electronic properties contribute to its reactivity, enabling selective transformations under mild conditions.

In the context of green chemistry, CAS No. 1260650-80-3 has been investigated for its compatibility with sustainable synthesis protocols. Recent studies highlight its role in catalyzed cross-coupling reactions, a hotspot in organic synthesis. This aligns with the industry's shift toward eco-friendly methodologies, addressing concerns about waste reduction and energy efficiency. The compound's stability under various pH conditions further enhances its versatility.

From a commercial perspective, 1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid is available in high purity grades (>98%) to meet the stringent requirements of pharmaceutical GMP standards. Suppliers emphasize its use in high-throughput screening and combinatorial chemistry, catering to the needs of drug development pipelines. Its lipophilicity and hydrogen-bonding capacity are frequently optimized to improve bioavailability in preclinical studies.

The compound's nomenclature often leads to searches for cyclopropane derivatives or trimethylphenyl analogs, reflecting its structural relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its identity and purity. Additionally, its thermal stability (up to 200°C) makes it suitable for high-temperature reactions, a feature highlighted in patent literature.

Emerging trends in AI-driven drug discovery have further amplified the demand for specialized intermediates like CAS No. 1260650-80-3. Computational models predict its potential as a scaffold for kinase inhibitors, leveraging its rigid geometry. This intersection of cheminformatics and synthetic chemistry underscores its future role in precision medicine.

In summary, 1-(2,4,6-Trimethylphenyl)cyclopropane-1-carboxylic acid represents a convergence of innovation and practicality. Its applications span drug design, catalysis, and materials engineering, making it a compound of enduring scientific and industrial value.